2-(4-benzyl-1-piperidinyl)-N-1,3-thiazol-2-ylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-benzyl-1-piperidinyl)-N-1,3-thiazol-2-ylacetamide, also known as TAK-659, is a small molecule drug compound that has been developed for the treatment of various types of cancer. It belongs to the class of drugs known as protein kinase inhibitors, which work by blocking the activity of certain enzymes that are involved in the growth and spread of cancer cells.
Mechanism of Action
2-(4-benzyl-1-piperidinyl)-N-1,3-thiazol-2-ylacetamide works by selectively inhibiting the activity of certain protein kinases that are involved in the growth and survival of cancer cells. Specifically, it targets the Bruton's tyrosine kinase (BTK) and interleukin-2-inducible T-cell kinase (ITK), which are both involved in the signaling pathways that promote cancer cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects on cancer cells, including inhibition of cell proliferation, induction of apoptosis, and suppression of tumor growth and metastasis. It has also been shown to modulate the immune system, leading to enhanced anti-tumor activity.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(4-benzyl-1-piperidinyl)-N-1,3-thiazol-2-ylacetamide for lab experiments is its high potency and selectivity, which allows for precise targeting of specific protein kinases involved in cancer cell growth and survival. However, one limitation is that it may not be effective against all types of cancer, and further research is needed to determine its optimal use in combination with other therapies.
Future Directions
There are several future directions for the research and development of 2-(4-benzyl-1-piperidinyl)-N-1,3-thiazol-2-ylacetamide, including the exploration of its potential use in combination with other therapies, such as chemotherapy and immunotherapy. Additionally, further studies are needed to determine its safety and efficacy in clinical trials, as well as its potential use in other diseases beyond cancer.
Synthesis Methods
The synthesis of 2-(4-benzyl-1-piperidinyl)-N-1,3-thiazol-2-ylacetamide involves several steps, including the preparation of the starting materials, the formation of the thiazole ring, and the coupling of the piperidine and benzyl groups. The final product is obtained through a series of purification and isolation steps, resulting in a pure and highly potent compound.
Scientific Research Applications
2-(4-benzyl-1-piperidinyl)-N-1,3-thiazol-2-ylacetamide has been extensively studied in preclinical and clinical trials for its potential use in the treatment of various types of cancer, including lymphoma, leukemia, and solid tumors. The compound has shown promising results in inhibiting the growth and spread of cancer cells, as well as inducing apoptosis (cell death) in cancer cells.
properties
IUPAC Name |
2-(4-benzylpiperidin-1-yl)-N-(1,3-thiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3OS/c21-16(19-17-18-8-11-22-17)13-20-9-6-15(7-10-20)12-14-4-2-1-3-5-14/h1-5,8,11,15H,6-7,9-10,12-13H2,(H,18,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKKWILBQNXKLAC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CC2=CC=CC=C2)CC(=O)NC3=NC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.